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Compound of Interest

Compound Name: 2-Chloro-5-methylhexane

Cat. No.: B12641342

2-Chloro-5-methylhexane: A Physicochemical
Analysis

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a focused overview of two key physicochemical properties of 2-
Chloro-5-methylhexane: its refractive index and flash point. These parameters are
fundamental in the handling, characterization, and application of this compound in research
and development settings. This document outlines the empirical data for these properties and
furnishes detailed experimental protocols for their determination, ensuring accurate and
reproducible measurements in a laboratory environment.

Core Physicochemical Properties

The refractive index and flash point are critical indicators of a substance's purity, composition,
and flammability. For 2-Chloro-5-methylhexane (CAS No. 58766-17-9), these values provide
essential safety and quality control benchmarks.

Quantitative Data Summary

The table below summarizes the reported values for the refractive index and flash point of 2-
Chloro-5-methylhexane. It is important to note that some sources provide estimated values,
which are useful for approximation but should be confirmed by experimental measurement for
rigorous applications.
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Property Value Notes

Experimentally determined

Refractive Index 1.416[1]
value.
~1.4114 Estimated value.[2]
Flash Point 35.2 °C[1] Closed-cup method.

Experimental Protocols

Accurate determination of the refractive index and flash point requires standardized
experimental procedures. The following sections detail the methodologies for measuring these
properties for liquid samples such as 2-Chloro-5-methylhexane.

Determination of Refractive Index

The refractive index of a liquid is typically measured using an Abbe refractometer. This
instrument operates on the principle of critical angle, which is the angle of incidence beyond
which light is totally internally reflected.

Apparatus:

Abbe Refractometer

o Constant temperature water bath

e Light source (typically a sodium lamp, 589 nm)

» Dropper or pipette

e Lint-free tissue

e Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

» Calibration: Ensure the refractometer is calibrated according to the manufacturer's
instructions, typically using a standard of known refractive index, such as distilled water.
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Temperature Control: Connect the refractometer prisms to a constant temperature water
bath set to the desired measurement temperature (commonly 20°C or 25°C). Allow the
instrument to equilibrate.

Sample Application: Open the prism assembly. Using a clean dropper, place a few drops of
2-Chloro-5-methylhexane onto the surface of the measuring prism. Ensure the liquid
spreads evenly to form a thin film.

Measurement: Close the prism assembly and allow a few minutes for the sample to reach
thermal equilibrium. Look through the eyepiece and adjust the light source for optimal
illumination.

Reading: Rotate the control knob to bring the boundary line between the light and dark fields
into the center of the crosshairs. If color dispersion is observed at the boundary, adjust the
dispersion compensator to achieve a sharp, achromatic line.

Data Acquisition: Read the refractive index value from the instrument's scale or digital
display.

Cleaning: After the measurement, open the prisms and gently clean the surfaces with a soft
tissue moistened with a suitable solvent.

Determination of Flash Point

The flash point of a volatile liquid can be determined using a Pensky-Martens closed-cup

tester. This method is suitable for liquids with flash points above 40°C and is designed to

simulate conditions in a closed container.

Apparatus:

Pensky-Martens closed-cup flash point tester (manual or automated)
Test cup and lid assembly
Stirrer

Ignition source (gas flame or electric igniter)
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e Thermometer

Procedure:

Sample Preparation: Fill the test cup with 2-Chloro-5-methylhexane to the specified filling
mark. Ensure there is no sample on the outside of the cup.

Apparatus Setup: Place the test cup in the heating bath of the apparatus and secure the lid.
Ensure the thermometer is correctly positioned.

Heating and Stirring: Begin heating the sample at a controlled, steady rate as specified by
the standard method (e.g., ASTM D93). Start the stirrer at the recommended speed to
ensure uniform temperature distribution.

Ignition Test: As the sample temperature approaches the expected flash point, begin
applying the ignition source at regular temperature intervals. For each test, the stirring is
momentarily stopped, and the ignition source is dipped into the vapor space of the cup.

Flash Point Observation: The flash point is the lowest temperature at which the application of
the ignition source causes the vapors above the liquid to ignite with a distinct flash inside the
cup.

Recording: Record the temperature at which the flash occurs as the flash point.

Post-Test: Safely extinguish the ignition source and allow the apparatus to cool down. Clean
the test cup thoroughly before the next measurement.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the physicochemical characterization of

a chemical substance like 2-Chloro-5-methylhexane, from initial identification to the final

reporting of its properties.
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Phase 1: Sample Identification & Purity

Obtain Chemical Sample
(2-Chloro-5-methylhexane)

:

Spectroscopic Identification

(NMR, IR, MS)
Purity Assessment
(GC, HPLC)
/Bhﬁ 2: Physicochemicval Property Measur%‘a\qt\A
Determine Refractive Index Determine Flash Point Measure Other Properties
(Abbe Refractometer) (Pensky-Martens Closed-Cup) (Boiling Point, Density, etc.)

Phase 3: Data An valysis &W

Data Compilation & Analysis

;

Comparison with Literature Values

;

Generate Technical Data Sheet / Report

Dissemination to Stakeholders

Researchers, Safety Personnel,
Drug Development Teams

Click to download full resolution via product page

Caption: Workflow for the physicochemical characterization of a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. MOLBASE [key.molbase.com]
e 2. 2-chloro-5-methylhexane [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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